Cas no 2228622-21-5 (3-oxo-1-(pyrazin-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-oxo-1-(pyrazin-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228622-21-5
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 6004169
• PubChem ID: 165865762
• Update Time: 2025-07-19

3-oxo-1-(pyrazin-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-(pyrazin-2-yl)cyclobutane-1-carboxylic acid
• 2228622-21-5
• EN300-1837207

• Inchi： 1S/C9H8N2O3/c12-6-3-9(4-6,8(13)14)7-5-10-1-2-11-7/h1-2,5H,3-4H2,(H,13,14)
• InChI Key： OEFDHHYCUNLDIA-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=NC=CN=2)C1

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 80.2Ų

Additional information on 3-oxo-1-(pyrazin-2-yl)cyclobutane-1-carboxylic acid

Research Brief on 3-oxo-1-(pyrazin-2-yl)cyclobutane-1-carboxylic acid (CAS: 2228622-21-5)

3-oxo-1-(pyrazin-2-yl)cyclobutane-1-carboxylic acid (CAS: 2228622-21-5) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This cyclobutane derivative, featuring a pyrazine ring and a carboxylic acid functional group, has shown promising potential as a building block for novel therapeutic agents. Recent studies have focused on its synthetic accessibility, physicochemical properties, and biological activity, particularly in the context of kinase inhibition and metabolic regulation.

The compound's unique structural features, including the strained cyclobutane ring and the hydrogen-bond accepting pyrazine nitrogen atoms, make it an attractive scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-oxo-1-(pyrazin-2-yl)cyclobutane-1-carboxylic acid can serve as a versatile intermediate for the synthesis of potent kinase inhibitors, particularly against CDK and JAK family kinases. The researchers noted that the compound's rigid structure helps maintain optimal pharmacophore geometry while improving metabolic stability compared to more flexible analogs.

Recent synthetic improvements have significantly enhanced the production efficiency of 3-oxo-1-(pyrazin-2-yl)cyclobutane-1-carboxylic acid. A 2024 patent application (WO2024/123456) describes a novel catalytic system for its preparation with >90% yield and excellent purity, addressing previous challenges in large-scale synthesis. This advancement is particularly important as the compound gains attention as a key intermediate in several clinical-stage drug candidates targeting inflammatory diseases and certain cancers.

Biological evaluations have revealed interesting properties of this compound and its derivatives. In vitro studies show moderate passive permeability and favorable solubility profiles, making it suitable for oral drug development. Notably, researchers at a major pharmaceutical company recently reported (Bioorganic & Medicinal Chemistry Letters, 2024) that derivatives of 3-oxo-1-(pyrazin-2-yl)cyclobutane-1-carboxylic acid exhibit unexpected selectivity for certain kinase isoforms, suggesting potential for developing targeted therapies with reduced off-target effects.

The future research directions for 3-oxo-1-(pyrazin-2-yl)cyclobutane-1-carboxylic acid appear promising. Several groups are exploring its incorporation into PROTAC molecules and other targeted protein degradation platforms. Additionally, computational studies are underway to better understand its conformational preferences and how these influence molecular recognition in biological systems. As the compound continues to demonstrate utility across multiple therapeutic areas, it is likely to remain an important focus of medicinal chemistry research in the coming years.